Cas no 3781-34-8 (Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-)

Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl- structure
3781-34-8 structure
Product Name:Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-
CAS No:3781-34-8
MF:C17H22O2
MW:258.355385303497
CID:311521
PubChem ID:107174
Update Time:2025-04-19

Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane],2'-bicyclo[2.2.1]hept-5-en-2-yl-
    • 2'-Bicyclo(2.2.1)hept-5-en-2-ylspiro(bicyclo(2.2.1)hept-5-ene-2,5'-(1,3)dioxane)
    • 2-(5-bicyclo[2.2.1]hept-2-enyl)spiro[1,3-dioxane-5,5'-bicyclo[2.2.1]hept-2-ene]
    • DTXSID70958847
    • 3781-34-8
    • NS00047068
    • 2'-(Bicyclo[2.2.1]hept-5-en-2-yl)spiro[bicyclo[2.2.1]hept-5-ene-2,5'-[1,3]dioxane]
    • EINECS 223-244-1
    • SCHEMBL17862137
    • Inchi: 1S/C17H22O2/c1-3-13-5-11(1)7-15(13)16-18-9-17(10-19-16)8-12-2-4-14(17)6-12/h1-4,11-16H,5-10H2
    • InChI Key: DJAGRBSIXXHAHL-UHFFFAOYSA-N
    • SMILES: O1C(C2CC3C=CC2C3)OCC2(C1)CC1C=CC2C1

Computed Properties

  • Exact Mass: 258.16206
  • Monoisotopic Mass: 258.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 372.7°Cat760mmHg
  • Flash Point: 197.1°C
  • Refractive Index: 1.592
  • PSA: 18.46
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd